N-(thiophen-3-ylmethyl)-N-(2,2,2-trifluoroethyl)pyrazine-2-carboxamide

• IUPAC Name: N-(thiophen-3-ylmethyl)-N-(2,2,2-trifluoroethyl)pyrazine-2-carboxamide
• InChI: InChI=1S/C12H10F3N3OS/c13-12(14,15)8-18(6-9-1-4-20-7-9)11(19)10-5-16-2-3-17-10/h1-5,7H,6,8H2
• InChI Key: ZPELXPVRBDAPIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1CN(CC(F)(F)F)C(=O)C2=NC=CN=C2
• Molecular Formula: C12H10F3N3OS
• Molecular Weight: 301.29 g/mol

Description

N-(thiophen-3-ylmethyl)-N-(2,2,2-trifluoroethyl)pyrazine-2-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of pyrazine derivatives and has shown promising results in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

• Synthesis and Electronic Properties :

  • A study focused on the synthesis of related compounds using Suzuki cross-coupling reactions. The synthesized compounds, including pyrazine analogs, were analyzed for their electronic properties using DFT calculations. This research suggests potential applications in the field of electronic and optical materials (Ahmad et al., 2021).

• Fungicidal Activities :

  • Pyraziflumid, a compound with a similar structure, was discovered as a novel SDHI fungicide. It showed high fungicidal activities against a broad spectrum of plant diseases. This indicates the potential of related compounds in agricultural applications (Oda et al., 2017).

• Antibacterial and Antifungal Properties :

  • Another study synthesized a compound structurally similar to N-(thiophen-3-ylmethyl)-N-(2,2,2-trifluoroethyl)pyrazine-2-carboxamide and evaluated its antibacterial and antifungal activities. This suggests its potential application in the development of new antimicrobial agents (Senthilkumar et al., 2021).

• Photovoltaic Properties :

  • A 2023 study investigated thiophene-pyrazine-thiophene building blocks with carboxamide or carbamate substituents for their photovoltaic properties. This research implies the compound's potential application in the field of solar energy and materials science (Yang et al., 2023).

• Antimycobacterial Activity :

  • Research on pyrazinecarboxamides, compounds related to the one , showed activity against Mycobacterium tuberculosis. This indicates potential applications in developing treatments for tuberculosis and other bacterial infections (Doležal et al., 2008).

• Cancer Research :

  • Studies have explored the cytotoxicity of similar compounds against various cancer cell lines, suggesting potential applications in cancer research and therapy (Hassan et al., 2014).